Cas no 878792-30-4 (4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde)

• Product Name: 4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde
• CAS No: 878792-30-4
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD11110682
• CID: 841487
• PubChem ID: 53249792
• Update Time: 2025-08-04

4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde
• 4-HYDROXY-BICYCLO[2.2.2]OCTANE-1-CARBOXALDEHYDE
• Bicyclo[2.2.2]octane-1-carboxaldehyde, 4-hydroxy-
• 4-HYDROXY-BICYCLO[2.2.2]OCTANE-1-CARBALDEHYDE
• 4-Hydroxybicyclo[2.2.2]octane-1-carboxaldehyde
• 4004AC
• FCH1785622
• OR350492
• AK115590
• AX8097891
• FT-0727905
• AKOS016010044
• 4-Hydroxy-bicyclo-octane-1-carboxaldehyde
• SCHEMBL5263192
• CS-0187019
• AS-66139
• DTXSID80693035
• AKOS006305865
• A903621
• F16204
• 878792-30-4
• AC-31331
• AMY15718
• DB-031030

• MDL： MFCD11110682
• Inchi： 1S/C9H14O2/c10-7-8-1-4-9(11,5-2-8)6-3-8/h7,11H,1-6H2
• InChI Key： FHELOQCALDEPNY-UHFFFAOYSA-N
• SMILES： OC12CCC(C=O)(CC1)CC2

Computed Properties

• Exact Mass: 154.09900
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 0.4

Experimental Properties

• Density: 1.329
• Boiling Point: 248℃
• Flash Point: 102℃
• PSA: 37.30000
• LogP: 1.27060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde

Introduction to 4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde (CAS No. 878792-30-4)

4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 878792-30-4, is a structurally unique organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry due to its intriguing bicyclic framework and functional group composition. This compound belongs to the class of oxygen-containing heterocycles, specifically featuring a hydroxyl group and an aldehyde functionality within a rigid bicyclo[2.2.2]octane scaffold. The presence of these functional groups makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of bioactive compounds.

The bicyclo[2.2.2]octane core is a well-studied motif in medicinal chemistry, known for its ability to mimic certain biological scaffolds and provide rigidity that can enhance binding affinity in drug-like molecules. The incorporation of a hydroxyl group at the 4-position introduces polarity and potential hydrogen bonding capabilities, while the aldehyde group at the 1-position serves as a reactive handle for further functionalization via condensation reactions, oxidation, or reduction pathways. This combination of features makes 4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde a valuable building block in the construction of novel pharmacophores.

Recent advancements in synthetic methodologies have enabled more efficient access to such complex cyclic structures. The synthesis of 4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde typically involves multi-step processes, often starting from readily available acyclic precursors through cyclization reactions such as intramolecular aldol condensation or ring-closing metathesis (RCM). These strategies have been refined to improve yield and purity, making the compound more accessible for downstream applications.

In the realm of pharmaceutical research, compounds with similar structural motifs have been explored for their potential biological activities. The rigid bicyclic framework can mimic natural product scaffolds or key pharmacophoric elements found in approved drugs, prompting investigations into its derivatives as lead compounds for therapeutic intervention. For instance, analogs of this scaffold have been investigated for their interactions with enzymes or receptors involved in metabolic pathways, inflammation, or neurodegeneration.

The aldehyde functionality in 4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde is particularly noteworthy as it allows for diverse chemical transformations that can be exploited to generate libraries of derivatives with tailored properties. For example, condensation with amino acids or other nucleophiles can yield Schiff bases or imines, which may exhibit unique biological activities. Additionally, oxidation of the aldehyde group can afford carboxylic acids, further expanding the structural diversity accessible from this intermediate.

Recent studies have also highlighted the utility of this compound in material science applications beyond traditional pharmaceuticals. The rigid and bulky nature of the bicyclo[2.2.2]octane ring system can impart specific conformational preferences to attached molecules, making it useful in designing supramolecular assemblies or functional materials where precise molecular architecture is critical.

The availability of high-quality starting materials like 4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde (CAS No. 878792-30-4) has facilitated rapid screening programs in drug discovery initiatives. Researchers can now efficiently synthesize and test numerous derivatives using automated synthesis platforms or parallel synthesis techniques, accelerating the identification of promising candidates for further development.

From a computational chemistry perspective, virtual screening methods have been employed to predict potential binding modes of this scaffold to biological targets. Molecular docking studies suggest that modifications around the hydroxyl and aldehyde groups can optimize interactions with specific binding pockets, guiding medicinal chemists in designing more potent and selective inhibitors or agonists.

The environmental impact of synthesizing such complex molecules is also an area of growing interest. Green chemistry principles have been applied to develop more sustainable routes for producing 4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde, including solvent-free reactions, catalytic methods that minimize waste, and energy-efficient processes that reduce the carbon footprint of chemical synthesis.

In conclusion, 4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde (CAS No. 878792-30-4) represents a fascinating example of how structural complexity can be leveraged to create versatile molecular tools for pharmaceutical and material science applications. Its unique combination of functional groups within a rigid bicyclic framework continues to inspire innovation in synthetic chemistry and drug discovery efforts worldwide.